Cas no 1820640-31-0 (Methyl 4-fluoro-2-(4-formylphenyl)benzoate)

• Product Name: Methyl 4-fluoro-2-(4-formylphenyl)benzoate
• CAS No: 1820640-31-0
• MF: C₁₅H₁₁FO₃
• MW: 258.244447946548
• CID: 4620404
• Update Time: 2025-07-17

Methyl 4-fluoro-2-(4-formylphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-2-(4-formylphenyl)benzoate
• Methyl 5-fluoro-4'-formyl-[1,1'-biphenyl]-2-carboxylate

• Inchi： 1S/C15H11FO3/c1-19-15(18)13-7-6-12(16)8-14(13)11-4-2-10(9-17)3-5-11/h2-9H,1H3
• InChI Key： DZJWCOCQSHGJBW-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OC)=C(C=1)C1C=CC(C=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 409.5±40.0 °C at 760 mmHg
• Flash Point: 194.4±22.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 4-fluoro-2-(4-formylphenyl)benzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4-fluoro-2-(4-formylphenyl)benzoate

Methyl 4-fluoro-2-(4-formylphenyl)benzoate (CAS No. 1820640-31-0): A Comprehensive Overview

Methyl 4-fluoro-2-(4-formylphenyl)benzoate, identified by the chemical compound code CAS No. 1820640-31-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a benzoate moiety with a fluoro substituent and a formyl group on the phenyl ring, exhibits unique structural and functional properties that make it a valuable candidate for various applications.

The molecular structure of Methyl 4-fluoro-2-(4-formylphenyl)benzoate consists of a benzene ring substituted with a carboxyl group at the fourth position and a formyl group at the second position, further modified by a fluoro atom at the fourth position of an adjacent phenyl ring. This specific arrangement imparts distinct reactivity and binding capabilities, making it particularly useful in the synthesis of complex molecules and in drug discovery processes.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability and improved bioavailability. The presence of the fluoro group in Methyl 4-fluoro-2-(4-formylphenyl)benzoate contributes to its favorable pharmacokinetic properties, which are highly sought after in medicinal chemistry. This feature has positioned the compound as a key intermediate in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of Methyl 4-fluoro-2-(4-formylphenyl)benzoate is its versatility in synthetic chemistry. The formyl group serves as a reactive handle, enabling further functionalization through condensation reactions, alkylation, or oxidation processes. These reactions are crucial for constructing more intricate molecular frameworks, which are often required in the design of biologically active compounds. The benzoate moiety also contributes to the compound's solubility and stability, making it an ideal candidate for further chemical manipulation.

Recent studies have highlighted the potential of Methyl 4-fluoro-2-(4-formylphenyl)benzoate in the development of small-molecule inhibitors for enzymes involved in critical biological pathways. For instance, research has demonstrated its efficacy in modulating enzymes such as kinases and proteases, which are implicated in cancer and inflammatory diseases. The fluoro substitution enhances binding affinity and selectivity, thereby improving the therapeutic potential of derived compounds.

The compound's applicability extends beyond pharmaceuticals into agrochemicals and material science. Fluorinated aromatic compounds are known for their resistance to degradation and their ability to interact with biological systems at specific sites. This makes Methyl 4-fluoro-2-(4-formylphenyl)benzoate a promising candidate for developing advanced materials with tailored properties, such as polymers or coatings that exhibit enhanced durability and functionality.

In conclusion, Methyl 4-fluoro-2-(4-formylphenyl)benzoate (CAS No. 1820640-31-0) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features, coupled with its reactivity and stability, make it an indispensable tool for researchers seeking to develop innovative solutions in drug discovery, material science, and beyond. As research continues to uncover new applications for this compound, its importance is expected to grow even further.